Cas no 1891668-43-1 (O-2-(pentafluorophenyl)ethylhydroxylamine)

• Product Name: O-2-(pentafluorophenyl)ethylhydroxylamine
• CAS No: 1891668-43-1
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 5892644
• PubChem ID: 117326159
• Update Time: 2025-11-01

O-2-(pentafluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(pentafluorophenyl)ethylhydroxylamine
• O-[2-(pentafluorophenyl)ethyl]hydroxylamine
• EN300-1802287
• 1891668-43-1

• Inchi： 1S/C8H6F5NO/c9-4-3(1-2-15-14)5(10)7(12)8(13)6(4)11/h1-2,14H2
• InChI Key： RDCKSKAIJUFPHB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CCON)F)F)F)F

Computed Properties

• Exact Mass: 227.03695463g/mol
• Monoisotopic Mass: 227.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(pentafluorophenyl)ethylhydroxylamine

O-2-(Pentafluorophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(Pentafluorophenyl)ethylhydroxylamine, also known by its CAS number 1891668-43-1, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pentafluorophenyl group attached to an ethyl chain, and a hydroxylamine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable material for various applications.

The pentafluorophenyl group, as highlighted in the compound's name, is a key feature of this molecule. The pentafluorophenyl moiety is known for its high electron-withdrawing inductive effect due to the presence of five fluorine atoms. This property significantly influences the reactivity and stability of the compound. Recent studies have demonstrated that the presence of this group enhances the compound's ability to participate in electrophilic aromatic substitution reactions, making it a promising candidate for use in synthesizing advanced materials with tailored electronic properties.

Another critical aspect of O-2-(Pentafluorophenyl)ethylhydroxylamine is its hydroxylamine functional group. Hydroxylamines are known for their ability to act as both nucleophiles and reducing agents in various chemical reactions. In this compound, the hydroxylamine group plays a pivotal role in determining its reactivity and selectivity. Researchers have explored its potential as a precursor for synthesizing nitrogen-containing heterocycles, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in synthetic chemistry have led to innovative methods for producing O-2-(Pentafluorophenyl)ethylhydroxylamine. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the molecule's structure. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-tech applications such as optoelectronic devices and advanced sensors.

In terms of applications, O-2-(Pentafluorophenyl)ethylhydroxylamine has shown great promise in the field of materials science. Its unique electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their charge transport properties, paving the way for next-generation electronic devices.

Moreover, the compound's stability under harsh conditions has made it a valuable tool in catalytic processes. Its ability to withstand high temperatures and strong acidic or basic environments makes it an excellent candidate for use in industrial-scale reactions. Researchers are currently exploring its potential as a catalyst in the synthesis of bioactive molecules, which could revolutionize drug discovery efforts.

From an environmental perspective, O-2-(Pentafluorophenylethoxy)ethylhydroxylamine has been shown to exhibit low toxicity levels, making it a safer alternative to traditional chemicals used in similar applications. This attribute aligns with growing global efforts to develop eco-friendly chemical processes and reduce environmental impact.

In conclusion, O-2-(Pentafluorophenylethoxy)ethylhydroxynitrile is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and applications in advanced materials and catalysis, positions it as a key player in future technological advancements. As research continues to uncover new possibilities for this compound, its role in shaping modern chemistry and materials science is expected to grow significantly.